Cas no 1797862-54-4 (2-(Cyclopentylthio)-N-[3-(2-methylpyrazolo[1,5-a]pyrimidin-6-yl)propyl]acetamide)

• Product Name: 2-(Cyclopentylthio)-N-[3-(2-methylpyrazolo[1,5-a]pyrimidin-6-yl)propyl]acetamide
• CAS No: 1797862-54-4
• MF: C₁₇H₂₄N₄OS
• MW: 332.463662147522
• CID: 5374573
• Update Time: 2025-05-21

2-(Cyclopentylthio)-N-[3-(2-methylpyrazolo[1,5-a]pyrimidin-6-yl)propyl]acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(Cyclopentylthio)-N-[3-(2-methylpyrazolo[1,5-a]pyrimidin-6-yl)propyl]acetamide

• Inchi： 1S/C17H24N4OS/c1-13-9-16-19-10-14(11-21(16)20-13)5-4-8-18-17(22)12-23-15-6-2-3-7-15/h9-11,15H,2-8,12H2,1H3,(H,18,22)
• InChI Key： LAMSKIQEKPIRMC-UHFFFAOYSA-N
• SMILES： C(NCCCC1=CN2N=C(C)C=C2N=C1)(=O)CSC1CCCC1

Experimental Properties

• Density: 1.29±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 14.89±0.46(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrazolopyrimidines Pyrazolo[1,5-a]pyrimidines

Additional information on 2-(Cyclopentylthio)-N-[3-(2-methylpyrazolo[1,5-a]pyrimidin-6-yl)propyl]acetamide

Comprehensive Analysis of 2-(Cyclopentylthio)-N-[3-(2-methylpyrazolo[1,5-a]pyrimidin-6-yl)propyl]acetamide (CAS 1797862-54-4)

The compound 2-(Cyclopentylthio)-N-[3-(2-methylpyrazolo[1,5-a]pyrimidin-6-yl)propyl]acetamide (CAS 1797862-54-4) is a highly specialized chemical entity that has garnered significant attention in pharmaceutical and biochemical research. This molecule, characterized by its unique cyclopentylthio and pyrazolo[1,5-a]pyrimidine moieties, represents a promising scaffold for drug discovery. Researchers are particularly interested in its potential applications as a kinase inhibitor or modulator of cellular signaling pathways, aligning with current trends in precision medicine and targeted therapies.

In recent years, the scientific community has shown growing interest in small-molecule inhibitors and their role in treating complex diseases. The structural features of 2-(Cyclopentylthio)-N-[3-(2-methylpyrazolo[1,5-a]pyrimidin-6-yl)propyl]acetamide suggest potential interactions with various biological targets, making it a subject of intense study in oncology and inflammation research. Its CAS 1797862-54-4 identifier has become increasingly prominent in patent literature and preclinical studies, reflecting its therapeutic potential.

The pyrazolo[1,5-a]pyrimidine core of this compound is particularly noteworthy, as this heterocyclic system has demonstrated remarkable versatility in medicinal chemistry. Many researchers searching for "pyrazolo[1,5-a]pyrimidine derivatives" or "kinase inhibitors with thioether linkage" will find this compound highly relevant to their work. The molecule's balanced lipophilicity, conferred by its cyclopentylthio group, may contribute to improved membrane permeability - a critical factor in drug development that addresses current challenges in bioavailability optimization.

From a synthetic chemistry perspective, 2-(Cyclopentylthio)-N-[3-(2-methylpyrazolo[1,5-a]pyrimidin-6-yl)propyl]acetamide presents interesting challenges and opportunities. The incorporation of both sulfur and nitrogen heterocycles in a single molecule offers multiple points for structural modification, allowing medicinal chemists to explore structure-activity relationships. This aligns well with current pharmaceutical industry demands for "tunable small molecule scaffolds" and "multi-target drug candidates".

Analytical characterization of CAS 1797862-54-4 reveals important physicochemical properties that influence its research applications. The compound's molecular weight of 332.47 g/mol and calculated logP value suggest favorable drug-like characteristics, meeting current industry standards for "lead compound optimization". These properties make it particularly interesting for researchers investigating "blood-brain barrier penetration" or "CNS-targeted therapeutics", which are hot topics in neurological disorder research.

The growing body of literature surrounding pyrazolo[1,5-a]pyrimidine-based compounds highlights their importance in modern drug discovery. As researchers continue to explore "novel kinase inhibitor scaffolds" and "allosteric modulation strategies", compounds like 2-(Cyclopentylthio)-N-[3-(2-methylpyrazolo[1,5-a]pyrimidin-6-yl)propyl]acetamide provide valuable structural templates. Its unique combination of a thioether linker and bicyclic nitrogen system offers distinct electronic and steric properties that may enable selective target engagement.

In the context of current trends toward personalized medicine, the potential of CAS 1797862-54-4 to serve as a molecular probe or tool compound should not be overlooked. The compound's structural features make it amenable to various "chemical biology applications", including target identification and validation studies. This aligns with increasing searches for "mechanistic probes for signal transduction" and "small molecule modulators of protein-protein interactions".

Quality control and characterization of 2-(Cyclopentylthio)-N-[3-(2-methylpyrazolo[1,5-a]pyrimidin-6-yl)propyl]acetamide require sophisticated analytical techniques. Modern researchers investigating "HPLC method development for heterocyclic compounds" or "mass spectrometry characterization of acetamide derivatives" will find this compound an interesting case study. The presence of multiple heteroatoms and functional groups presents both challenges and opportunities for analytical method development.

From a commercial perspective, the growing interest in CAS 1797862-54-4 reflects broader market trends toward specialized research chemicals. Suppliers catering to the "high-value pharmaceutical intermediates" market are increasingly listing this compound, responding to demand from academic and industrial researchers working on "next-generation therapeutic agents". The compound's appearance in recent patent applications suggests its potential importance in emerging therapeutic areas.

As research into pyrazolo[1,5-a]pyrimidine derivatives continues to expand, 2-(Cyclopentylthio)-N-[3-(2-methylpyrazolo[1,5-a]pyrimidin-6-yl)propyl]acetamide stands out as a structurally unique representative of this important class. Its combination of a thioether linkage and acetamide functionality provides distinct advantages for molecular recognition studies, addressing current needs in "fragment-based drug design" and "allosteric inhibitor development". The compound's growing prominence in scientific literature underscores its value to modern medicinal chemistry research.